Cas no 1804889-73-3 (2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride)

• Product Name: 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride
• CAS No: 1804889-73-3
• MF: C₈H₃ClF₆O₃S
• MW: 328.61604142189
• CID: 4962597
• Update Time: 2025-06-09

2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H3ClF6O3S/c9-19(17,18)6-2-5(16)3(7(10,11)12)1-4(6)8(13,14)15/h1-2,16H
• InChI Key： IOOAMRNVQMAUHL-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8

Additional information on 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride

Introduction to 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride (CAS No. 1804889-73-3) and Its Applications in Modern Chemical Biology

2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804889-73-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonamides and features two key structural motifs: a hydroxyl group and multiple trifluoromethyl substituents, which contribute to its distinct reactivity and potential biological activity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The trifluoromethyl group is particularly noteworthy in modern chemistry, as it is known to enhance the metabolic stability, lipophilicity, and binding affinity of molecules when incorporated into drug candidates. In recent years, there has been a surge in research focused on the development of trifluoromethylated compounds due to their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that trifluoromethyl groups can improve the pharmacokinetic profiles of drugs by increasing their resistance to enzymatic degradation. This property is particularly relevant in the context of 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride, which serves as a versatile building block for constructing more complex molecules with enhanced therapeutic potential.

The hydroxyl group in this compound also plays a crucial role in its chemical behavior. Hydroxyl-functionalized aromatic compounds are well-documented for their ability to participate in various organic transformations, such as nucleophilic aromatic substitution (SNAr) and etherification reactions. These reactions are fundamental in medicinal chemistry for the synthesis of heterocyclic scaffolds, which are prevalent in many modern drugs. The combination of a hydroxyl group with multiple trifluoromethyl substituents in 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride creates a molecule that is both reactive and stable, making it an attractive candidate for further derivatization.

In the realm of pharmaceutical research, sulfonyl chlorides are widely utilized as key intermediates due to their ability to undergo nucleophilic substitution reactions with amines, alcohols, and thiols. This reactivity allows for the facile introduction of diverse functional groups into molecular frameworks. The sulfonyl chloride moiety in 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride is particularly valuable because it can be easily converted into sulfonamides, which are known for their broad spectrum of biological activities. Sulfonamides have been successfully employed in the treatment of infections, inflammation, and even certain types of cancer. The trifluoromethyl groups further augment these properties by enhancing binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly experimental trials. Studies have demonstrated that virtual screening techniques can identify promising candidates based on their structural features, such as the presence of specific functional groups like hydroxyl and trifluoromethyl moieties. In this context, 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride has been identified as a potential lead compound through computational modeling due to its unique combination of structural elements that are known to interact favorably with biological receptors.

The synthesis of 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of 2,4-dibromobenzoic acid or a similar precursor, followed by selective functionalization with trifluoromethylation reagents such as trifluoromethyl iodide or sodium trifluoroacetate. The introduction of the hydroxyl group can be achieved through reduction or hydrolysis techniques. Finally, conversion to the sulfonyl chloride involves reaction with phosphorus pentachloride or thionyl chloride under anhydrous conditions.

The utility of 2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. For example, sulfonamides derived from this compound have shown promise as herbicides due to their ability to inhibit key enzymatic pathways in plants. Additionally, the trifluoromethyl group enhances photostability and thermal stability in materials used for electronic devices or coatings.

In conclusion,2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride (CAS No. 1804889-73-3) is a multifaceted compound with significant potential in chemical biology and related fields. Its unique structural features—comprising hydroxyl and trifluoromethyl groups—make it an excellent intermediate for synthesizing bioactive molecules with improved pharmacokinetic properties. The growing body of research on trifluoromethylated compounds underscores its importance as a building block for future therapeutics and materials. As computational methods continue to advance our understanding of molecular interactions,2,4-Bis(trifluoromethyl)-5-hydroxybenzenesulfonyl chloride is poised to play an increasingly pivotal role in drug discovery and innovation.